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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003

Technical Support Center: Soda Lime Granules

This technical support center provides troubleshooting guidance and answers to frequently
asked questions concerning the caking and hardening of soda lime granules. The information
is tailored for researchers, scientists, and drug development professionals to ensure optimal
performance and longevity of the product during experiments.

Troubleshooting Guide: Caked or Hardened Soda
Lime Granules

Encountering caked or hardened soda lime can compromise experimental results by impeding
gas flow and reducing CO2 absorption efficiency. This guide provides a step-by-step process to
diagnose and prevent this issue.

Step 1: Initial Assessment and Observation

e Question: What is the extent of the caking? Are the granules fused into a solid mass, or are
they merely clumped together?

o Action: Carefully inspect the soda lime canister. If the granules are a solid block, the
material is unusable and must be discarded. If they are lightly clumped, the issue might be
reversible or limited to a specific area. Fresh soda lime should be easily crumbled between
gloved fingers; exhausted or caked soda lime will feel hard.[1]
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Step 2: Evaluate Environmental and Storage Conditions
e Question: How has the soda lime been stored?
o Action: Review your storage protocol against the manufacturer's recommendations.

o Container Integrity: Ensure the container is always tightly sealed when not in use.[2][3]
Soda lime deteriorates rapidly when exposed to the atmosphere.[4][5]

o Location: Store in a cool, dry, and well-ventilated area.[2][3][6] Avoid direct sunlight and
high temperatures, which can lead to moisture l0ss.[2]

o Humidity: The primary cause of caking is moisture absorption from the environment.[7][8]
[9] High ambient humidity can cause a saturated salt solution to form on the granule
surface, leading to the formation of crystal bridges between particles.[7]

Step 3: Review Handling and Usage Procedures

e Question: How is the soda lime handled during and between experiments?

» Action: Improper handling can introduce moisture or compact the granules.
o Exposure: Minimize the time the storage container is open to the air.

o Packing: When filling a canister, pack the granules firmly to remove air pockets, but not so
tightly as to increase resistance.[1][10] Over-compaction under pressure can deform
granules, increasing contact surface area and promoting caking.[7][9]

o Contamination: Ensure the storage area is free from high concentrations of acidic gases
like CO2 or hydrogen sulfide, which will react with the soda lime.[2]

Step 4: Corrective and Preventive Actions

o Immediate Action: Discard any soda lime that is hard, caked, or has been stored improperly.
Do not attempt to break up hardened masses for reuse, as their absorptive capacity and
physical properties are compromised.

¢ Preventive Measures:
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o Strict Storage Protocol: Always store soda lime in airtight containers in a climate-
controlled environment, preferably between 0°C and 35°C (32°F and 95°F).[2]

o Inventory Management: Use a "first-in, first-out” system. Unopened containers have a
shelf life of up to three years, but an opened bottle should generally be discarded after one
month.[1][2]

o Proper Canister Packing: When filling canisters, leave a small air gap at the top and gently
shake to ensure even distribution without creating large air channels.[10]

o Regular Inspection: Before each use, visually inspect the granules for any signs of
clumping or discoloration.

Frequently Asked Questions (FAQSs)

Q1: What are the primary components of soda lime? Al: Medical-grade soda lime is a
granular mixture primarily composed of calcium hydroxide (CaO, ~75-80%), water (H20, ~15-
20%), and a smaller amount of a strong alkali, typically sodium hydroxide (NaOH, ~3-5%),
which acts as a catalyst.[4][11][12] Some formulations may also contain a small amount of
potassium hydroxide (KOH) and silica to reduce dust formation.[11][12]

Q2: What is the main cause of soda lime caking? A2: The primary cause of caking is the
absorption of excess moisture, either from ambient air in a poorly sealed container or from the
experimental circuit.[7][8][9] This moisture dissolves the hydroxides on the granule surface, and
subsequent recrystallization forms solid bridges between adjacent granules, causing them to
stick together.[7][13]

Q3: How does moisture content affect soda lime performance? A3: Moisture is essential for
the CO2 absorption reaction.[1][11] Fresh soda lime typically contains 13-20% water.[12][14] If
the granules become too dry (below 1.5-5% water content), the reaction rate slows significantly,
and the risk of degradation of volatile anesthetics like sevoflurane increases.[14][15][16]
Conversely, excessive moisture leads to caking, which can obstruct airflow and reduce the
effective surface area for CO2 absorption.[7][17]

Q4: What are the ideal storage conditions for soda lime granules? A4: Soda lime should be
stored in a tightly closed container to protect it from atmospheric CO2 and humidity.[2] The
ideal storage environment is a clean, dry, and well-ventilated area with a stable temperature
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between 0°C and 35°C (32°F and 95°F).[2] Avoid exposure to direct sunlight, high
temperatures, and incompatible chemicals or acids.[2]

Q5: My soda lime changed color to indicate exhaustion, but reverted to its original color after
resting. Can | still use it? A5: No. The color reversion is due to a pH change on the surface of
the granules and does not mean the CO2 absorption capacity has been restored.[1][14][18]

The bulk of the active material is still exhausted, and using it poses a risk of hypercapnia.[18]

Q6: Besides color change, how can | determine if my soda lime is exhausted? A6: The most
reliable method is monitoring the inspired CO2 concentration with a capnograph; a reading that
does not return to zero indicates exhaustion.[18] Other signs include a lack of heat production
from the canister (the absorption reaction is exothermic) and the granules becoming hard.[1]
[18] Fresh granules are brittle and can be easily crushed.[1]

Data Presentation

Table 1: Key Quantitative Properties of Soda Lime
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Property Value Source(s)
Calcium Hydroxide (Ca(OH)z2):
~80%Water (H20):

Primary Composition ~15%Sodium Hydroxide [12]
(NaOH): ~5%Potassium
Hydroxide (KOH): <0.1%

Optimal Storage Temperature 0°C to 35°C (32°F to 95°F) [2]

Ideal Moisture Content (Fresh)  13% - 20% [12][14]

- ) < 5% (risk of anesthetic

Critical Low Moisture Content ] [14][16]
degradation below 1.5%)

_ _ Approx. 19 to 26 Liters of CO2

CO2z Absorption Capacity ) [12]
per 100 g of soda lime

_ Up to 3 years under proper

Shelf Life (Unopened) N [2]
storage conditions
Discard after 1 month,

Recommended Use (Opened) [1][14]

regardless of use

Experimental Protocols

Protocol 1: Gravimetric Determination of CO2 Absorption Capacity

o Objective: To quantify the maximum amount of CO2z that a sample of soda lime granules can

absorb.

o Methodology:

o Accurately weigh a clean, dry absorption tube or column (W1).

o Fill the tube with a known mass of fresh soda lime granules (approx. 50-100 g).

o Accurately weigh the filled tube (W2). The initial mass of the soda lime is (W2 - W1).
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o Pass a controlled stream of a gas mixture containing a known concentration of CO2 (e.g.,
5% COz2 in air) through the tube at a fixed flow rate (e.g., 1-2 L/min).

o Periodically (e.g., every 15-30 minutes), stop the gas flow and re-weigh the tube (Wx).

o Continue the experiment until the weight of the tube no longer increases, indicating that
the soda lime is saturated. Record the final weight (Ws).

o The total COz absorbed is (Ws - W2).

o Calculate the absorption capacity as liters of CO2z per 100 g of soda lime, using the
density of CO:z to convert mass to volume.

Protocol 2: Assessment of Granule Hardness and Caking Tendency

» Objective: To evaluate the physical integrity of soda lime granules and their resistance to
caking.

o Methodology:

o Place a known mass of soda lime granules (e.g., 100 g) onto a sieve of a specific mesh
size (e.g., 10 mesh) to remove any pre-existing fine particles.

o Weigh the granules that remain on the sieve (Ma).

o Transfer these granules into a friability tester or a sealed container with a fixed number of
ceramic or steel balls.

o Tumble or shake the container for a set period (e.g., 10 minutes) at a constant speed to
apply mechanical stress.

o After tumbling, pour the entire sample back onto the original sieve.
o Weigh the mass of the granules remaining on the sieve (M2).

o The percentage of material lost as dust or fine particles (friability) is calculated as: [(M1 -
Mz) / Ma] * 100.
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o A higher percentage indicates lower granule hardness and a greater potential for dust
formation and caking under physical stress.

Visualizations
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Problem: Soda Lime
is Caked or Hardened

Step 1: Assess Severity
(Clumped vs. Solid Mass)

Is it a solid mass?

Step 2: Check Storage
Discard Material - Container sealed?
- Ambient humidity/temp?

Correct Storage:
- Use airtight containers
- Control environment

Step 3: Review Handling
- Exposure time?
- Canister packing?

Refine Handling Protocol:
- Minimize exposure
- Ensure proper packing

Implement Preventive Measures:
- Regular inspection
- FIFO inventory
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Reactants

CO:z (gas) H20 (in granule)

Reaction Steps

COz2 + H20 - H2COs
(Carbonic Acid Formation)

H2COs + 2NaOH - Na2COs + 2H20 + Heat
(Fast Catalytic Step)

Na2COs + Ca(OH)z2 —» CaCOs! + 2NaOH
(Final Reaction & Catalyst Regeneration)

Products

y y

CaCOs (Calcium Carbonate - solid) Heat H20 (Water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b591003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

